Cas no 652156-53-1 (1-Piperazinecarboxamide, N-methyl-4-(phenylmethyl)-)

• Product name: 1-Piperazinecarboxamide, N-methyl-4-(phenylmethyl)-
• CAS No: 652156-53-1
• MF: C₁₃H₁₉N₃O
• MW: 233.30946
• CID: 402061
• PubChem ID: 16645804

1-Piperazinecarboxamide, N-methyl-4-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxamide, N-methyl-4-(phenylmethyl)-
• 4-benzyl-N-methylpiperazine-1-carboxamide
• CS-0366571
• AKOS002291850
• 4-benzyl-N-methyl-1-piperazinecarboxamide
• 652156-53-1
• FT-0760720
• 4-benzyl-piperazine-1-carboxylic acid methylamide
• SCHEMBL1821860
• DTXSID40586479
• RAFZURSHZOSXAA-UHFFFAOYSA-N

• Inchi： InChI=1S/C13H19N3O/c1-14-13(17)16-9-7-15(8-10-16)11-12-5-3-2-4-6-12/h2-6H,7-11H2,1H3,(H,14,17)
• InChI Key： RAFZURSHZOSXAA-UHFFFAOYSA-N
• SMILES： CNC(=O)N1CCN(CC1)CC2=CC=CC=C2

Computed Properties

• Exact Mass: 233.15297
• Monoisotopic Mass: 233.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.6Ų
• XLogP3: 0.9

Experimental Properties

• PSA: 35.58